Cas no 854733-39-4 (2-Bromo-6-methoxy-3-nitrophenol)

• Product Name: 2-Bromo-6-methoxy-3-nitrophenol
• CAS No: 854733-39-4
• MF: C₇H₆BrNO₄
• MW: 248.030841350555
• MDL: MFCD20486098
• CID: 1032792
• PubChem ID: 71463994
• Update Time: 2025-05-22

2-Bromo-6-methoxy-3-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-methoxy-3-nitrophenol
• 2-Bromo-3-nitro-6-methoxyphenol
• 4-nitro-3-bromo-2-hydroxyanisole
• 3269AC
• FCH1605937
• AK120383
• AX8245799
• 2-Bromo-6-methoxy-3-nitrophenol (ACI)
• Guaiacol, 6-bromo-5-nitro- (5CI)
• SCHEMBL22804240
• DB-024599
• CS-16591
• CS-0101077
• AKOS016012169
• 854733-39-4
• C76751
• DTXSID10855826
• C7H6BrNO4

• MDL： MFCD20486098
• Inchi： 1S/C7H6BrNO4/c1-13-5-3-2-4(9(11)12)6(8)7(5)10/h2-3,10H,1H3
• InChI Key： BAADLJBNKVHGKS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(Br)=C(O)C(OC)=CC=1)=O

Computed Properties

• Exact Mass: 246.94802g/mol
• Monoisotopic Mass: 246.94802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-Bromo-6-methoxy-3-nitrophenol

2-Bromo-6-Methoxy-3-Nitrophenol: A Comprehensive Overview

The compound 2-Bromo-6-Methoxy-3-Nitrophenol, also known by its CAS number 854733-39-4, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position, a methoxy group at the 6-position, and a nitro group at the 3-position on a phenol ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in research and industrial settings.

Recent studies have highlighted the potential of 2-Bromo-6-Methoxy-3-Nitrophenol in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The presence of the nitro group at the 3-position enhances the molecule's reactivity, making it an ideal candidate for various substitution reactions. Additionally, the methoxy group at the 6-position contributes to the compound's solubility and stability, which are critical factors in pharmaceutical applications.

In terms of synthesis, 2-Bromo-6-Methoxy-3-Nitrophenol is typically derived from phenol through a series of substitution and nitration reactions. The synthesis process involves careful control of reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods have further optimized this process, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for large-scale applications in industries such as agrochemicals and specialty chemicals.

The structural uniqueness of 2-Bromo-6-Methoxy-3-Nitrophenol also makes it a valuable tool in materials science. Its ability to undergo various functional group transformations has led to its use in the development of advanced materials, including polymers and nanoparticles. For instance, researchers have utilized this compound as a building block for creating stimuli-responsive materials that can change their properties in response to external stimuli such as temperature or pH levels.

In environmental chemistry, 2-Bromo-6-Methoxy-3-Nitrophenol has been studied for its role in pollution control and remediation. Its ability to act as a reducing agent in certain reactions makes it useful in processes such as wastewater treatment and heavy metal removal. Recent studies have demonstrated its effectiveness in removing toxic metals like lead and mercury from aqueous solutions, highlighting its potential as an eco-friendly alternative to conventional methods.

The safety profile of 2-Bromo-6-Methoxy-3-Nitrophenol is another critical aspect that has been extensively researched. While it is not classified as a hazardous substance under normal conditions, proper handling procedures are recommended due to its chemical reactivity. Occupational exposure studies have shown that exposure to this compound should be minimized to avoid potential health risks associated with prolonged contact or inhalation.

In conclusion, 2-Bromo-6-Methoxy-3-Nitrophenol, with its CAS number 854733-39-4, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and industry. As ongoing studies continue to uncover new uses for this compound, its importance in both academic and industrial settings is expected to grow significantly.